Cas no 1181747-72-7 (2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- )

• Product Name: 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl-
• CAS No: 1181747-72-7
• MF: C₁₁H₁₁ClN₂S
• MW: 238.736439943314
• CID: 5272803
• Update Time: 2025-06-13

2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)-4-methyl-2-thiazolemethanamine (ACI)
• 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl-

• Inchi： 1S/C11H11ClN2S/c1-7-11(15-10(6-13)14-7)8-3-2-4-9(12)5-8/h2-5H,6,13H2,1H3
• InChI Key： KGBWRZTZUHHUAV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C)N=C(CN)S2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl-

Introduction to 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- (CAS No. 1181747-72-7)

2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl-, identified by its Chemical Abstracts Service (CAS) number 1181747-72-7, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine derivative combines a thiazole core with chlorophenyl and methyl substituents, making it a structurally intriguing molecule with potential applications in medicinal chemistry and drug development.

The compound belongs to the thiazole class of heterocycles, which are widely recognized for their diverse biological activities. Thiazole derivatives have been extensively studied due to their role as key scaffolds in numerous pharmacologically active agents. The presence of a chlorophenyl group at the 5-position and a methyl group at the 4-position introduces specific electronic and steric properties that can modulate the compound's reactivity and biological interactions.

In recent years, there has been growing interest in developing novel thiazole-based compounds with enhanced pharmacological properties. Research has demonstrated that modifications in the substitution pattern of thiazole rings can lead to significant changes in their biological activity. For instance, studies have shown that 5-(3-chlorophenyl)-4-methylthiazole derivatives exhibit promising antimicrobial, anti-inflammatory, and anticancer effects. The specific structural features of 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- make it a valuable candidate for further investigation in these areas.

The synthesis of 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The chlorophenyl group introduces electronic effects that can influence the compound's interaction with biological targets, while the methyl group at the 4-position may enhance metabolic stability. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired thiazole framework efficiently.

From a biochemical perspective, the amine functionality in 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- suggests potential interactions with various enzymes and receptors. Thiazole derivatives have been reported to inhibit enzymes such as carbonic anhydrase and kinase enzymes, which are implicated in numerous diseases. The unique combination of substituents in this compound may confer selective binding properties, making it a promising lead for drug discovery.

Recent computational studies have shed light on the molecular interactions of 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on proteins involved in cancer cell proliferation and inflammation pathways. These findings align with experimental observations where thiazole derivatives have shown efficacy in preclinical models. The ability to predict such interactions using computational tools has accelerated the discovery process for novel bioactive molecules.

In clinical research, 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- is being evaluated for its potential therapeutic applications. Preclinical studies have indicated that this compound exhibits dose-dependent effects on disease models relevant to cancer and inflammatory disorders. The structural motifs present in this molecule are reminiscent of known drugs that have successfully transitioned from bench to market, suggesting its feasibility for further development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like thiazoles in drug design. The versatility of thiazole scaffolds allows for extensive structural diversification, enabling researchers to fine-tune biological activity through strategic modifications. 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- exemplifies this trend by combining multiple pharmacophoric elements into a single molecule.

Future directions in the study of 2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- include exploring its mechanism of action and optimizing its pharmacokinetic properties. Advances in synthetic chemistry may also enable the preparation of analogs with improved solubility and bioavailability. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients.

In summary,2-Thiazolemethanamine, 5-(3-chlorophenyl)-4-methyl- (CAS No. 1181747-72-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for investigating novel therapeutic strategies against various diseases.